Cas no 175204-29-2 (3-Ethoxy-4-(propylamino)cyclobut-3-ene-1,2-dione)

• Product Name: 3-Ethoxy-4-(propylamino)cyclobut-3-ene-1,2-dione
• CAS No: 175204-29-2
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 906306
• PubChem ID: 2826605
• Update Time: 2025-04-19

3-Ethoxy-4-(propylamino)cyclobut-3-ene-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-4-(propylamino)cyclobut-3-ene-1,2-dione
• 3-ETHOXY-4-(N-PROPYLAMINO)CYCLOBUT-3-EN-1,2-DIONE
• 175204-29-2
• SCHEMBL14546802
• DTXSID70385093
• AKOS006273892

• Inchi： 1S/C9H13NO3/c1-3-5-10-6-7(11)8(12)9(6)13-4-2/h10H,3-5H2,1-2H3
• InChI Key： JLNMDQHDYPAQDS-UHFFFAOYSA-N
• SMILES： O(CC)C1C(C(C=1NCCC)=O)=O

Computed Properties

• Exact Mass: 183.08959
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.2
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4